Cas no 16473-11-3 (Bicyclo3.2.1octane-2,6-dione)

• Product Name: Bicyclo3.2.1octane-2,6-dione
• CAS No: 16473-11-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD00153926
• CID: 215269
• PubChem ID: 24885521
• Update Time: 2025-05-21

Bicyclo3.2.1octane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-2,6-dione
• Bicyclo[3.2.1]octane-2,6-dione
• bicyclo(3.3.1)nonane-2,6-dione
• AKOS BC-0540
• RARECHEM AQ BC 9010
• Bicyclo[3.3.1]nonane-2,6-dione97%
• Bicyclo[3.3.1]nonane-2,6-dione 97%
• AS-9216
• FT-0601198
• Meerwein's ketone
• CS-W018089
• NSC-92375
• Bicyclo[3.3.1]nona-2,6-dione
• SY157812
• MFCD00153926
• 16473-11-3
• Bicyclo(3.3.1)nona-2,6-dione
• DTXSID50936986
• EN300-16715
• Z56757119
• NCIOpen2_001503
• AKOS016313892
• AKOS001024043
• E78787
• HMS1723J10
• NSC92375
• SCHEMBL3224313
• NSC 92375
• ALBB-013732
• DB-007287
• DS-017219
• Bicyclo[3.3.1]nonane-2,6-dione, (1S)-
• Bicyclo3.2.1octane-2,6-dione

• MDL： MFCD00153926
• Inchi： 1S/C9H12O2/c10-8-3-1-6-5-7(8)2-4-9(6)11/h6-7H,1-5H2
• InChI Key： QWNPVTXLBMSEPN-UHFFFAOYSA-N
• SMILES： O=C1CCC2C(CCC1C2)=O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.0505 (rough estimate)
• Melting Point: 151 °C
• Boiling Point: 139-146 °C
  180 °C/20 mmHg(lit.)
• Refractive Index: 1.5350 (estimate)
• Solubility: Chloroform, Methanol
• PSA: 34.14000
• LogP: 1.33470

Bicyclo3.2.1octane-2,6-dione Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R41
• Safety Term：S24/25

Additional information on Bicyclo3.2.1octane-2,6-dione

Bicyclo[3.2.1]octane-2,6-dione (CAS No. 16473-11-3)

Bicyclo[3.2.1]octane-2,6-dione, also known by its CAS number 16473-11-3, is a bicyclic compound with a unique structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of bicyclic diones, which are characterized by their two-ring system and two ketone groups. The molecule's structure consists of a bicyclo[3.2.1]octane skeleton with ketone groups at the 2 and 6 positions, making it a highly rigid and strained molecule.

The synthesis of Bicyclo[3.2.1]octane-2,6-dione has been explored through various methodologies, including ring-closing metathesis and oxidative cyclization reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, which is crucial for its application in drug discovery and materials science.

One of the most notable properties of Bicyclo[3.2.1]octane-2,6-dione is its high stability due to the conjugation between the ketone groups and the bicyclic framework. This stability makes it an ideal candidate for use in high-performance materials, such as thermosetting resins and advanced composites.

In terms of biological activity, recent studies have shown that Bicyclo[3.2.1]octane-2,6-dione exhibits potential as a scaffold for drug development targeting various diseases, including cancer and neurodegenerative disorders.

The application of Bicyclo[3.2.1]octane-2,6-dione extends beyond materials science and medicine; it has also been explored in the field of energy storage as a component in next-generation battery technologies.

From a safety standpoint, handling Bicyclo[3.2.1]octane-2,6-dione requires adherence to standard laboratory protocols to ensure minimal exposure risks.

Looking ahead, the future of Bicyclo[3.2.1]octane-2,6-dione is promising as researchers continue to unlock its potential across diverse fields.